Cas no 68534-29-2 (Propanoyl chloride, 2-[2-chloro-5-(2,4-dichlorophenoxy)phenoxy]-)

Propanoyl chloride, 2-[2-chloro-5-(2,4-dichlorophenoxy)phenoxy]- structure
68534-29-2 structure
Product Name:Propanoyl chloride, 2-[2-chloro-5-(2,4-dichlorophenoxy)phenoxy]-
CAS No:68534-29-2
MF:C15H10Cl4O3
MW:380.050100803375
CID:392969
PubChem ID:13186112
Update Time:2025-04-19

Propanoyl chloride, 2-[2-chloro-5-(2,4-dichlorophenoxy)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • Propanoyl chloride, 2-[2-chloro-5-(2,4-dichlorophenoxy)phenoxy]-
    • 2-[2-chloro-5-(2,4-dichlorophenoxy)phenoxy]propanoyl chloride
    • DTXSID10525830
    • 68534-29-2
    • Inchi: 1S/C15H10Cl4O3/c1-8(15(19)20)21-14-7-10(3-4-11(14)17)22-13-5-2-9(16)6-12(13)18/h2-8H,1H3
    • InChI Key: PAWPGAGHVFLYCB-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=C1OC(C(=O)Cl)C)OC1C=CC(=CC=1Cl)Cl

Computed Properties

  • Exact Mass: 377.9386
  • Monoisotopic Mass: 377.938405g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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